6-(5-methoxypyridin-3-yl)-N-(pyrazin-2-yl)benzo[d]thiazol-2-amine

• Molecular Formula: C17H13N5OS
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 6-(5-methoxypyridin-3-yl)-N-pyrazin-2-yl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C17H13N5OS/c1-23-13-6-12(8-19-9-13)11-2-3-14-15(7-11)24-17(21-14)22-16-10-18-4-5-20-16/h2-10H,1H3,(H,20,21,22)
• InChI Key: OKEJMNFQFHEOAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=C1)C2=CC3=C(C=C2)N=C(S3)NC4=NC=CN=C4

Description

6-(5-methoxypyridin-3-yl)-N-(pyrazin-2-yl)benzo[d]thiazol-2-amine is a useful research compound. Its molecular formula is C17H13N5OS and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

As shown in step 8-iii of Scheme 8, of 6-(5-methoxypyridin-3-yl)benzo[d]thiazol-2-amine (250 mg; 0.97 mmol) was dissolved in 4.0 mL of dry DMA. Cesium carbonate (650 mg; 2.0 mmol] and 2-chloropyrazine (Aldrich Chemical Co. Cat. No. 13, 248-9, 250 mg; 2.35 mmol) were added and the mixture heated in a sealed tube under microwave irradiation at 200° C. for 15 minutes. After cooling, the volatiles were removed under reduced pressure and residue purified via reversed-phase HPLC using an acetonitrile/water gradient (0.1% TFA). Fractions containing pure product were combined and lyophilized to provide (Compound 1, 50 mg, 15% yield) as an off-white powder: LCMS (M+H) 336.